Cas no 2137659-85-7 (Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate)

• Product Name: Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate
• CAS No: 2137659-85-7
• MF: C₈H₆F₂NNaO₃S
• MW: 257.189718723297
• CID: 6313298
• PubChem ID: 165453722
• Update Time: 2025-05-19

Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate
• 2137659-85-7
• EN300-723849
• Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate

• Inchi： 1S/C8H7F2NO3S.Na/c1-4(12)11-8-5(9)2-3-6(7(8)10)15(13)14;/h2-3H,1H3,(H,11,12)(H,13,14);/q;+1/p-1
• InChI Key： BOGREVLKFYKKBU-UHFFFAOYSA-M
• SMILES： S(C1=CC=C(C(=C1F)NC(C)=O)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 256.99341483g/mol
• Monoisotopic Mass: 256.99341483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų

Additional information on Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate

Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate: A Comprehensive Overview

Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate, with the CAS number 2137659-85-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines an acetamido group with two fluorine atoms on a benzene ring, all attached to a sulfinate sodium salt. Its chemical formula is C8H6F2NO4S, and it exhibits a molecular weight of 246.19 g/mol.

The synthesis of Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate typically involves multi-step processes that require precise control over reaction conditions. Recent studies have highlighted the importance of optimizing these conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This approach not only improves efficiency but also aligns with the growing trend toward sustainable chemical processes.

One of the most notable applications of this compound is in the pharmaceutical industry. The presence of the acetamido group and fluorine atoms makes it an ideal candidate for drug design, particularly in the development of anti-inflammatory and antiviral agents. Recent research has demonstrated its potential as a lead compound in the creation of novel therapeutic agents targeting specific enzymes involved in inflammatory pathways. Additionally, its sulfinate group provides excellent solubility properties, which are crucial for drug delivery systems.

In the realm of materials science, Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate has been utilized as a precursor for advanced materials such as fluorinated polymers and nanoparticles. Its ability to undergo various polymerization reactions under controlled conditions has made it a valuable building block for creating materials with tailored properties. For example, recent studies have shown its application in synthesizing fluorinated polyurethanes with enhanced thermal stability and mechanical strength.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways and potential toxicity to aquatic life. Preliminary findings suggest that it undergoes rapid hydrolysis under certain environmental conditions, reducing its persistence in ecosystems. However, further studies are required to fully understand its ecological footprint and ensure its safe use in industrial applications.

In conclusion, Sodium 3-acetamido-2,4-difluorobenzene-1-sulfinate is a multifaceted compound with promising applications across various industries. Its unique chemical structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.